Cas no 2411293-18-8 (Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate)

• Product Name: Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate
• CAS No: 2411293-18-8
• MF: C₁₀H₁₂FNO₅S
• MW: 277.26938533783
• CID: 5357270
• Update Time: 2025-10-30

Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate
• methyl 2-(dimethylamino)-5-[(fluorosulfonyl)oxy]benzoate
• Z3919181401

• Inchi： 1S/C10H12FNO5S/c1-12(2)9-5-4-7(17-18(11,14)15)6-8(9)10(13)16-3/h4-6H,1-3H3
• InChI Key： OZHRECNISFCUIJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=C(C(=O)OC)C=1)N(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 392
• XLogP3: 2
• Topological Polar Surface Area: 81.3

Additional information on Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate

Compound CAS No. 2411293-18-8: Methyl 2-(Dimethylamino)-5-Fluorosulfonyloxybenzoate

The Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate (CAS No. 2411293-18-8) is a synthetic organic compound characterized by its unique structural features and functional groups, including the N,N-dimethylamino moiety and the fluorosulfonyloxy substituent. This compound belongs to the class of aryl sulfonates, which are widely studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. Recent advancements in synthetic chemistry have highlighted its role as a versatile intermediate in the design of bioactive molecules, particularly in drug discovery programs targeting cancer and infectious diseases.

The synthesis of this compound involves a multi-step process that emphasizes control over steric and electronic effects. Researchers have optimized protocols using electrophilic fluorination and sulfonation techniques to enhance yield and purity. A notable study published in *Chemical Communications* (2023) demonstrated a novel approach using microwave-assisted chemistry to form the fluorosulfonyloxy group (-OSO₂F) with high efficiency, reducing reaction time by approximately 60% compared to conventional methods. This advancement underscores the compound’s utility in high-throughput screening platforms for drug development.

In pharmacological studies, the methyl ester group and the dimethylamino substituent